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Introduction

CREBBP-IN-1, also known as CCS1477 and inobrodib, is a potent and selective small
molecule inhibitor of the bromodomains of the homologous transcriptional coactivators, CREB-
binding protein (CREBBP or CBP) and p300. These proteins are crucial regulators of gene
expression, and their dysregulation is implicated in various diseases, particularly cancer. This
technical guide provides an in-depth overview of the mechanism of action of CREBBP-IN-1,
supported by quantitative data, detailed experimental protocols, and visualizations of the
relevant biological pathways and workflows.

Core Mechanism of Action

CREBBP-IN-1 exerts its effects by specifically targeting the bromodomain of CREBBP and
p300. Bromodomains are protein modules that recognize and bind to acetylated lysine residues
on histones and other proteins. This interaction is a key step in the recruitment of
transcriptional machinery to specific gene promoters, leading to gene activation.
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By competitively binding to the bromodomain of CREBBP/p300, CREBBP-IN-1 prevents their
interaction with acetylated histones and transcription factors. This disrupts the formation of
active transcription complexes at the promoters of key oncogenes, leading to their
transcriptional repression. Notably, CREBBP-IN-1 has been shown to down-regulate the
expression of critical drivers of cancer progression, including the Androgen Receptor (AR) and
its splice variants, as well as the proto-oncogene MYC.[1][2][3]

The inhibition of CREBBP/p300 by CREBBP-IN-1 leads to a cascade of cellular events,
including cell cycle arrest and the induction of apoptosis in cancer cells.[4] Its high selectivity
for the bromodomains of CREBBP/p300 over other bromodomain-containing proteins, such as
BRD4, underscores its potential as a targeted therapeutic agent with a distinct mechanism of
action compared to other epigenetic modulators like BET inhibitors.[2][3]

Quantitative Data

The following tables summarize the key quantitative data for CREBBP-IN-1
(CCS1477/inobrodib) from preclinical studies.

Table 1: Binding Affinity and Selectivity

Binding Affinity Selectivity vs.
Target Reference
(Kd) BRD4
CREBBP 0.77 uM - [5]
p300 1.3 nM ~170-fold [3][6]
CBP 1.7 nM ~130-fold [3][6]
BRD4 222 nM - [3][6]

Table 2: In Vitro Cellular Activity
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Cell Line Cancer Type IC50 (Proliferation)  Reference
22Rv1 Prostate Cancer 96 nM [3]
VCaP Prostate Cancer 49 nM [3]
OPM-2 Multiple Myeloma 5nM [7]
Acute Myeloid )
MOLM-16 ) Submicromolar [8]
Leukemia

Signaling Pathway

The following diagram illustrates the signaling pathway affected by CREBBP-IN-1.
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Caption: Signaling pathway illustrating the role of CREBBP/p300 and its inhibition by CREBBP-
IN-1.
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Experimental Protocols

This section details the methodologies for key experiments cited in the characterization of
CREBBP-IN-1.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To determine the binding affinity (Kd) of CREBBP-IN-1 to the bromodomains of
CREBBP, p300, and BRDA4.

Methodology:

Recombinant bromodomain proteins (CREBBP, p300, BRD4) are immobilized on a sensor
chip.

o A series of concentrations of CREBBP-IN-1 in a suitable buffer are flowed over the chip
surface.

e The binding of CREBBP-IN-1 to the immobilized proteins is detected as a change in the
refractive index at the surface, measured in response units (RU).

o Association (kon) and dissociation (koff) rate constants are determined from the
sensorgrams.

The equilibrium dissociation constant (Kd) is calculated as the ratio of koff/kon.

Cell Proliferation Assay (e.g., CellTiter-Glo®)

Objective: To determine the half-maximal inhibitory concentration (IC50) of CREBBP-IN-1 on
the proliferation of cancer cell lines.

Methodology:

o Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere
overnight.

o Cells are treated with a serial dilution of CREBBP-IN-1 or vehicle control (DMSO) for a
specified period (e.g., 72 hours).
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o At the end of the treatment period, the CellTiter-Glo® reagent is added to each well. This
reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP
present, which is indicative of the number of viable cells.

e Luminescence is measured using a plate reader.

e The data is normalized to the vehicle-treated control, and the IC50 value is calculated by
fitting the dose-response curve to a four-parameter logistic equation.

Western Blotting for Protein Expression

Objective: To assess the effect of CREBBP-IN-1 on the expression levels of target proteins
such as AR, AR-V7, and c-Myc.

Methodology:

e Cancer cells are treated with CREBBP-IN-1 or vehicle control for a specified time.
o Cells are harvested and lysed to extract total protein.

o Protein concentration is determined using a BCA assay.

o Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to
a PVDF membrane.

e The membrane is blocked and then incubated with primary antibodies specific for the target
proteins (e.g., anti-AR, anti-c-Myc) and a loading control (e.qg., anti-B-actin).

e The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated
secondary antibody.

e The protein bands are visualized using an enhanced chemiluminescence (ECL) detection
system and imaged.

e Band intensities are quantified using densitometry software and normalized to the loading
control.

Experimental Workflow

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13915998/docs?utm_src=pdf-body#crebbp-in-1-a-technical-guide-to-its-mechanism-of-action
https://www.benchchem.com/product/b13915998/docs?utm_src=pdf-body#crebbp-in-1-a-technical-guide-to-its-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13915998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exp!oratpry

Check Availability & Pricing

The following diagram outlines a typical experimental workflow for the preclinical
characterization of a CREBBP inhibitor like CREBBP-IN-1.
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Caption: A generalized experimental workflow for the preclinical evaluation of CREBBP-IN-1.

Conclusion

CREBBP-IN-1 (CCS1477/inobrodib) is a first-in-class, potent, and selective inhibitor of the
p300/CBP bromodomains. Its mechanism of action, centered on the disruption of oncogenic
transcriptional programs, has shown significant promise in preclinical models of various
cancers, particularly those driven by AR and MYC. The data presented in this guide highlight its
potential as a targeted therapeutic agent. Ongoing clinical trials will further elucidate its safety
and efficacy in patients. This technical guide provides a foundational understanding of
CREBBP-IN-1 for researchers and drug development professionals engaged in the field of
epigenetic therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CREBBP-IN-1: A Technical Guide to its Mechanism of
Action]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13915998/docs#crebbp-in-1-a-technical-guide-to-its-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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